2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene

• IUPAC Name: 2-(chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene
• InChI: InChI=1S/C7H4ClF5S/c8-3-4-1-2-5(14-4)6(9,10)7(11,12)13/h1-2H,3H2
• InChI Key: BZAPYVJEBVFASC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)C(C(F)(F)F)(F)F)CCl
• Molecular Formula: C7H4ClF5S
• Molecular Weight: 250.62 g/mol

Description

2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene is a chemical compound that belongs to the class of heterocyclic compounds. It is widely used in scientific research due to its unique properties and potential applications in various fields such as material science, organic chemistry, and biochemistry.

Scientific Research Applications

Antimicrobial Agents

• Application : A study by Benneche et al. (2011) shows that derivatives of thiophene, which include compounds related to 2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene, have been synthesized and tested for their capacity to reduce biofilm formation by the marine bacterium V. harveyi. Many of these compounds significantly reduced biofilm formation, indicating their potential as antimicrobial agents (Benneche et al., 2011).

Crystal Structure Analysis

• Application : The crystal structure of related thiophene derivatives has been studied, providing insights into molecular interactions and structural properties. For instance, Lugert et al. (1988) investigated the crystal structure of 2-(chloromethyl)-5-(phthalimidomethyl)thiophene, contributing to the understanding of molecular arrangements in such compounds (Lugert et al., 1988).

Synthesis and Reactions

• Application : Research by Ming (2006) explored the synthesis of 2-chloro-3-chloromethyl-thiophene, a compound closely related to 2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene, using phase transfer catalysis. This study is significant for understanding the synthesis routes and potential reactions of chloromethylated thiophenes (Ming, 2006).

Luminescent Compounds

• Application : Siddle et al. (2007) researched the synthesis and photophysics of luminescent 2,5-bis(phenylethynyl)thiophenes, which include derivatives similar to 2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene. Such compounds have potential applications in optical materials due to their unique luminescent properties (Siddle et al., 2007).

Coordination Polymers

• Application : Delgado et al. (2006) synthesized novel coordination polymers using angular 2,2′-dipyridyl ligands and bis(hexafluoroacetylacetonate) copper(II), demonstrating the potential of thiophene derivatives in forming complex molecular structures with unique properties (Delgado et al., 2006).